Cas no 1237518-33-0 (4-Bromo-2-acetamido-5-fluorobenzoic acid)

• Product Name: 4-Bromo-2-acetamido-5-fluorobenzoic acid
• CAS No: 1237518-33-0
• MF: C₉H₇BrFNO₃
• MW: 276.059185266495
• CID: 6293881
• PubChem ID: 58508855
• Update Time: 2025-05-20

4-Bromo-2-acetamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1316410
• 1237518-33-0
• EN300-28284666
• 4-bromo-2-acetamido-5-fluorobenzoic acid
• 4-Bromo-2-acetamido-5-fluorobenzoic acid

• Inchi： 1S/C9H7BrFNO3/c1-4(13)12-8-3-6(10)7(11)2-5(8)9(14)15/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： WHHQFOQHMOIYOW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C=1)NC(C)=O)F

Computed Properties

• Exact Mass: 274.95933g/mol
• Monoisotopic Mass: 274.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-Bromo-2-acetamido-5-fluorobenzoic acid

Comprehensive Overview of 4-Bromo-2-acetamido-5-fluorobenzoic acid (CAS No. 1237518-33-0)

4-Bromo-2-acetamido-5-fluorobenzoic acid (CAS No. 1237518-33-0) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and fluoro substituents, serves as a versatile intermediate in organic synthesis. Its unique structural features make it valuable for designing bioactive molecules, particularly in drug discovery programs targeting enzyme inhibition or receptor modulation.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, a trend reflected in recent FDA-approved drugs. Researchers frequently search for "4-Bromo-2-acetamido-5-fluorobenzoic acid synthesis" or "CAS 1237518-33-0 applications," highlighting the demand for detailed technical information. The compound's acetamido group provides an excellent handle for further derivatization, enabling the creation of diverse molecular architectures.

In the context of green chemistry advancements, 4-Bromo-2-acetamido-5-fluorobenzoic acid has gained attention for its potential in sustainable synthesis routes. Many organic chemists investigate "eco-friendly bromination methods" or "fluorination techniques 2024," aligning with global trends toward environmentally conscious research. The compound's crystalline nature facilitates purification, addressing common challenges in heterocyclic compound isolation.

Analytical characterization of 1237518-33-0 typically involves advanced techniques like LC-MS and NMR spectroscopy. The presence of both halogen atoms and a carboxylic acid moiety creates distinctive spectral patterns that aid in structural verification. Pharmaceutical scientists often search for "benzoic acid derivative solubility" or "halogenated compound stability," indicating practical concerns during formulation development.

The compound's role in medicinal chemistry continues to expand, particularly in kinase inhibitor development. Its structural motif appears in patents covering anticancer agents and anti-inflammatory drugs, explaining the frequent queries about "4-Bromo-2-acetamido-5-fluorobenzoic acid biological activity." The fluorine atom strategically influences electronic distribution, potentially enhancing target binding affinity.

From a regulatory perspective, 4-Bromo-2-acetamido-5-fluorobenzoic acid requires proper handling as a research chemical, though it doesn't fall under controlled substance categories. Safety data sheets emphasize standard laboratory precautions, reflecting common searches for "CAS 1237518-33-0 safety" and "halogenated benzoic acid storage." The compound's stability under various conditions makes it suitable for long-term research projects.

Recent publications demonstrate innovative applications of this multifunctional intermediate in materials science, particularly in designing organic semiconductors. The conjugated system enabled by the aromatic ring and electron-withdrawing groups contributes to interesting electronic properties, answering queries about "fluorinated organic materials" in emerging technologies.

The synthetic versatility of 4-Bromo-2-acetamido-5-fluorobenzoic acid allows for numerous transformations, including palladium-catalyzed couplings and nucleophilic substitutions. These features address frequent search terms like "bromo-fluoro benzoic acid reactions" and "cross-coupling with CAS 1237518-33-0." The compound's balanced reactivity profile makes it particularly valuable for parallel synthesis approaches.

As the pharmaceutical industry increasingly focuses on targeted therapies, the demand for specialized building blocks like 4-Bromo-2-acetamido-5-fluorobenzoic acid continues to rise. Its appearance in recent patent literature and research articles confirms its relevance, while analytical challenges related to "halogenated compound purification" remain active discussion points in scientific forums.

Quality control aspects of 1237518-33-0 involve rigorous HPLC analysis to ensure purity for sensitive applications. The compound's UV activity facilitates detection, addressing practical concerns behind searches for "benzoic acid derivative analysis methods." Standardized characterization protocols have been established to support reproducible research outcomes.

In conclusion, 4-Bromo-2-acetamido-5-fluorobenzoic acid represents a strategically important compound at the intersection of multiple research domains. Its continued relevance is evidenced by persistent scientific interest and evolving applications across chemistry, pharmacology, and materials science, making CAS No. 1237518-33-0 a subject of ongoing investigation and innovation.